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Compound of Interest

Compound Name: ER degrader 6

Cat. No.: B12381790

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and

biological evaluation of PROTAC ERα Degrader-6, a novel fluorescent probe with dual

functionality for both visualizing and inducing the degradation of Estrogen Receptor Alpha

(ERα). This molecule, also referred to as compound A2 in its primary publication, represents a

significant advancement in the development of theranostic agents for ERα-positive breast

cancer.

Core Concept and Design Strategy
PROTAC ERα Degrader-6 was rationally designed as a heterobifunctional molecule, a hallmark

of Proteolysis Targeting Chimeras (PROTACs). The fundamental principle of PROTAC

technology is to hijack the cell's natural protein disposal system, the Ubiquitin-Proteasome

System (UPS), to selectively eliminate a target protein.[1][2]

The design of PROTAC ERα Degrader-6 incorporates three key components:

A fluorescent ligand for ERα: This moiety selectively binds to the estrogen receptor alpha,

the target protein of interest. The intrinsic fluorescence of this ligand allows for real-time
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visualization of the PROTAC's localization and the subsequent degradation of ERα within

living cells.

A ligand for an E3 Ubiquitin Ligase: This component recruits the von Hippel-Lindau (VHL) E3

ubiquitin ligase, a key enzyme in the UPS.

A flexible linker: This chemical linker connects the ERα ligand and the VHL ligand, bringing

the target protein and the E3 ligase into close proximity.

This strategic assembly facilitates the formation of a ternary complex between ERα, PROTAC

ERα Degrader-6, and the VHL E3 ligase. This proximity enables the VHL ligase to tag ERα with

ubiquitin molecules, marking it for degradation by the proteasome.

Logical Flow of PROTAC Action

Caption: Mechanism of action for PROTAC ERα Degrader-6.

Synthesis of PROTAC ERα Degrader-6
The synthesis of PROTAC ERα Degrader-6 is a multi-step process that involves the individual

synthesis of the fluorescent ERα ligand and the VHL E3 ligase ligand, followed by their

conjugation via a linker.

Experimental Workflow for Synthesis
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Overall Synthesis Strategy

ERα Ligand Precursor Synthesis of
Fluorescent ERα Probe

PROTAC ERα Degrader-6
Linker Conjugation

VHL Ligand Precursor Synthesis of
VHL Ligand
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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